Cas no 157981-64-1 (2-4-(tert-butoxy)phenylethan-1-amine)

• Product Name: 2-4-(tert-butoxy)phenylethan-1-amine
• CAS No: 157981-64-1
• MF: C₁₂H₁₉NO
• MW: 193.285363435745
• CID: 1011382
• PubChem ID: 11805585
• Update Time: 2025-11-07

2-4-(tert-butoxy)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• BENZENEETHANAMINE,4-(1,1-DIMETHYLETHOXY)-
• 2-4-(tert-butoxy)phenylethan-1-amine
• MFCD08449651
• 2-[4-(TERT-BUTOXY)PHENYL]ETHANAMINE
• EN300-114700
• Benzeneethanamine, 4-(1,1-dimethylethoxy)-
• 157981-64-1
• SCHEMBL1049645
• C77496
• 2-[4-(tert-butoxy)phenyl]ethan-1-amine
• O-T-BUTYL TYRAMINE
• 2-(4-(t-Butoxy)phenyl)ethan-1-amine
• AKOS013357555
• 2-[4-[(2-methylpropan-2-yl)oxy]phenyl]ethanamine

• MDL： MFCD08449651
• Inchi： 1S/C12H19NO/c1-12(2,3)14-11-6-4-10(5-7-11)8-9-13/h4-7H,8-9,13H2,1-3H3
• InChI Key： GPKNHRSSJDAUGA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CCN)C(C)(C)C

Computed Properties

• Exact Mass: 193.146664230g/mol
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų